2-(2-furoylamino)-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4g/mol
• IUPAC Name: N-[3-(pyridin-3-ylmethylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H19N3O3S/c24-18(15-7-4-10-26-15)23-20-17(14-6-1-2-8-16(14)27-20)19(25)22-12-13-5-3-9-21-11-13/h3-5,7,9-11H,1-2,6,8,12H2,(H,22,25)(H,23,24)
• InChI Key: UHXZXBLFBFMHIY-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=CO3)C(=O)NCC4=CN=CC=C4
• Pictograms: Irritant

Description

N-[3-[oxo-(3-pyridinylmethylamino)methyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-furancarboxamide is a member of thiophenes and an aromatic amide.

Scientific Research Applications

Antibacterial and Antifungal Activities

The compounds related to 2-(2-furoylamino)-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have been studied for their antibacterial and antifungal properties. Specifically, derivatives of thiophene-3-carboxamide, which have structural similarities, show significant antibacterial and antifungal activities. These compounds' structures are characterized by various intramolecular interactions, which might contribute to their biological activities (Vasu, K. Nirmala, A. R. Choudhury, S. Mohan, J. Saravanan, & T. Narasimhamurthy, 2003); (Vasu, K. Nirmala, D. Chopra, S. Mohan, & J. Saravanan, 2005).

Synthesis and Analysis for Medical Chemistry

The azomethine derivatives of compounds similar to 2-(2-furoylamino)-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have been synthesized and analyzed, highlighting their importance in medical chemistry. The synthesis process and the identification of structure-activity relationships are crucial for developing pharmaceutical substances. These compounds have shown potential in exhibiting cytostatic, antitubercular, and anti-inflammatory activities (A. Chiriapkin, I. Kodonidi, & M. Larsky, 2021).

Antimicrobial Activities of Derivatives

New derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety, which is structurally related to 2-(2-furoylamino)-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, have been synthesized and evaluated for antimicrobial activities. These derivatives have shown promising results as antimicrobial agents (M. Gouda, M. Berghot, Ghada E. Abd El-Ghani, & A. Khalil, 2010).